Vapor Pressure Comparison: 6:2 FTI vs. 6:2 FTOH for Emission Modeling and Process Safety
The compound exhibits significantly higher volatility compared to its primary downstream derivative, 6:2 fluorotelomer alcohol (6:2 FTOH). This difference is critical for industrial hygiene assessments and environmental emission modeling. 6:2 FTI has an estimated vapor pressure of 386 Pa, which is approximately three times greater than the 129 Pa estimated for 6:2 FTOH under comparable conditions [1]. This threefold difference directly influences how each compound partitions into the air during manufacturing and use, impacting worker exposure scenarios and atmospheric transport models.
| Evidence Dimension | Estimated Vapor Pressure |
|---|---|
| Target Compound Data | 386 Pa |
| Comparator Or Baseline | 6:2 fluorotelomer alcohol (6:2 FTOH) - 129 Pa |
| Quantified Difference | 3.0× higher |
| Conditions | Estimated using EPI Suite (U.S. EPA, 2011) as cited in Ruan et al., 2014 |
Why This Matters
Procurement decisions for process design and environmental compliance require accurate volatility data to select appropriate containment, ventilation, and abatement technologies, where a 3× higher vapor pressure for the iodide demands distinct engineering controls.
- [1] Ruan, T., Sulecki, L. M., Wolstenholme, B. W., Jiang, G., & Mabury, S. A. (2014). 6:2 Fluorotelomer iodide in vitro metabolism by rat liver microsomes: Comparison with [1,2-¹⁴C] 6:2 fluorotelomer alcohol. Chemosphere, 112, 34–41. View Source
